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Compound of Interest

Compound Name: 1-Chloroundec-3-ene

cat. No.: B15158510

A comprehensive search of scientific literature and chemical databases reveals a notable
absence of information on the discovery, history, and detailed properties of 1-Chloroundec-3-
ene. This suggests that the compound is not a subject of significant academic or industrial
research and may not have been synthesized or characterized to date.

While the principles of organic chemistry allow for the theoretical structure and synthesis of 1-
Chloroundec-3-ene, there is no readily available scientific literature detailing its specific
discovery or historical development. Chemical databases and research archives do not contain
entries for this particular isomer of chloroundecene, indicating a gap in the collective chemical
knowledge.

For context, the broader class of compounds known as chlorinated alkenes, or chloroalkenes,
are organic compounds that contain at least one carbon-carbon double bond and at least one
chlorine atom. These compounds can have various applications, for instance as intermediates
in the synthesis of other chemicals. The reactivity of chloroalkenes is influenced by the position
of the chlorine atom relative to the double bond.

While no direct information exists for 1-Chloroundec-3-ene, related, smaller chlorinated
alkenes have been cataloged. For example, compounds such as 1-chlorohept-3-ene and
(3R)-3-chlorohex-1-ene are listed in chemical databases like PubChem.[1][2] These entries
often include basic computed properties but may lack extensive experimental data or historical
context unless they have been the subject of specific research.
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The synthesis of chlorinated alkenes can be achieved through various established methods in
organic chemistry. For instance, the regioselective synthesis of some chloroalkenes can be
accomplished through the reaction of a corresponding alcohol with a chlorinating agent or by
the elimination reaction of a vicinal dihalide.[3] However, no specific experimental protocol for
the synthesis of 1-Chloroundec-3-ene is documented in the available literature.

The absence of information on 1-Chloroundec-3-ene presents an open area for potential
future research. The synthesis, characterization, and investigation of the properties and
potential applications of this compound could be a novel contribution to the field of organic
chemistry. Until such research is conducted and published, a detailed technical guide on its
discovery and history cannot be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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